[1-(1,1-Difluoroethyl)cyclobutyl]methanol

• Molecular Formula: C7H12F2O
• Molecular Weight: 150.17 g/mol
• IUPAC Name: [1-(1,1-difluoroethyl)cyclobutyl]methanol
• InChI: InChI=1S/C7H12F2O/c1-6(8,9)7(5-10)3-2-4-7/h10H,2-5H2,1H3
• InChI Key: WXZZGRXZXQCZJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CCC1)CO)(F)F

Description

[1-(1,1-Difluoroethyl)cyclobutyl]methanol: is a chemical compound with the molecular formula C7H12F2O. It is characterized by the presence of a cyclobutyl ring substituted with a difluoroethyl group and a methanol group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(1,1-Difluoroethyl)cyclobutyl]methanol typically involves the reaction of cyclobutylmethanol with a difluoroethylating agent under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve the desired product with high yield and purity .

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical reactors where the reaction conditions are optimized for maximum efficiency. The process may include steps such as purification, distillation, and crystallization to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions: [1-(1,1-Difluoroethyl)cyclobutyl]methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The difluoroethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce various alcohol derivatives .

Scientific Research Applications

Chemistry: In chemistry, [1-(1,1-Difluoroethyl)cyclobutyl]methanol is used as a building block for the synthesis of more complex molecules.

Biology: In biological research, this compound may be used as a probe to study enzyme interactions and metabolic pathways. Its difluoroethyl group can serve as a marker for tracking biochemical processes .

Medicine: In medicine, this compound may have potential as a pharmaceutical intermediate. Its derivatives could be explored for therapeutic applications, including as antiviral or anticancer agents .

Industry: In the industrial sector, this compound can be used in the production of specialty chemicals and advanced materials. Its unique properties make it suitable for applications in coatings, adhesives, and polymers .

Mechanism of Action

The mechanism of action of [1-(1,1-Difluoroethyl)cyclobutyl]methanol involves its interaction with specific molecular targets. The difluoroethyl group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and binding affinity. The cyclobutyl ring provides structural stability, while the methanol group can undergo various chemical transformations .

Comparison with Similar Compounds

• [1-(1,1-Difluoroethyl)cyclopropyl]methanol
• [1-(1,1-Difluoroethyl)cyclopentyl]methanol
• [1-(1,1-Difluoroethyl)cyclohexyl]methanol

Comparison: Compared to its analogs, [1-(1,1-Difluoroethyl)cyclobutyl]methanol has a unique combination of a cyclobutyl ring and a difluoroethyl group, which imparts distinct chemical and physical properties. This uniqueness makes it particularly valuable for specific applications where these properties are advantageous .